N-methylsulfamoyl fluoride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-methylsulfamoyl fluoride is a chemical compound with the molecular formula CH4FNO2S . It has a molecular weight of 113.11 . It is used in scientific research due to its unique properties.
Molecular Structure Analysis
The molecular structure of this compound consists of a sulfur atom bonded to a methyl group, a fluorine atom, and an amide group . The InChI code for this compound is 1S/CH4FNO2S/c1-3-6(2,4)5/h3H,1H3 .Physical and Chemical Properties Analysis
This compound has a molecular weight of 113.11 . Other physical and chemical properties such as melting point, boiling point, and density were not found in the search results.Scientific Research Applications
Environmental Fate and Effects of Fluorinated Compounds
N-methylsulfamoyl fluoride, as part of the broader class of fluorinated compounds, plays a significant role in environmental studies. Research has highlighted concerns regarding the environmental persistence and bioaccumulation potential of perfluorinated acids (PFAs), derivatives of similar fluorinated compounds. Studies indicate that exposure to these compounds, prior to certain regulatory actions, was a significant source of environmental contamination, suggesting a need for understanding the transformation and fate of such substances in natural and engineered systems (D’eon & Mabury, 2011).
Pharmacological and Metabolic Implications
The fluorine atom's inclusion in pharmaceuticals, including derivatives of this compound, can significantly affect a drug's physicochemical properties, influencing its metabolic pathways, distribution, and disposition. Despite the strength of the carbon-fluorine bond, the reactivity associated with the departure of fluoride ions from metabolic intermediates can be exploited in drug design, particularly for developing mechanism-based enzyme inhibitors (Johnson et al., 2020).
Environmental Biodegradability and Remediation
The environmental biodegradability of polyfluoroalkyl chemicals, which includes compounds related to this compound, has been a subject of extensive research. These studies aim to understand the microbial degradation pathways of such chemicals and assess their potential to form more persistent degradation products, such as perfluorooctanoic acid (PFOA) and perfluorooctane sulfonic acid (PFOS). These insights are crucial for evaluating environmental fate, developing remediation strategies, and informing regulatory policies (Liu & Avendaño, 2013).
Water Treatment and Defluoridation Technologies
Research on the adsorption of fluoride from aqueous solutions is highly relevant to the applications of this compound, especially concerning environmental and water treatment technologies. Studies have evaluated various adsorbents and their effectiveness in removing fluoride, contributing to the development of cost-effective and efficient defluoridation methods. These advancements are pivotal in addressing the health hazards associated with excessive fluoride intake through drinking water (Habuda-Stanić et al., 2014).
Insights into Bioaccumulation and Environmental Persistence
The bioaccumulation potential of perfluorinated carboxylates (PFCAs) and sulfonates (PFASs) has been critically reviewed, with findings suggesting that the environmental behavior and chemical structure of these substances, which are related to this compound, significantly affect their bioaccumulation and persistence. Understanding these properties is essential for assessing environmental risks and informing the development of safer chemical alternatives (Conder et al., 2008).
Mechanism of Action
Future Directions
Fluorine has proven to be remarkably successful in drug development programmes, and most such programmes will at least explore fluorine during the optimisation of a lead compound . This suggests that compounds like N-methylsulfamoyl fluoride may have potential future applications in the field of medicinal chemistry.
Properties
IUPAC Name |
N-methylsulfamoyl fluoride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/CH4FNO2S/c1-3-6(2,4)5/h3H,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WKBFOPPPPFIKOU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNS(=O)(=O)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
CH4FNO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
113.11 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.